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Compound of Interest

Compound Name: Chlorantholide C

Cat. No.: B1142881 Get Quote

A comprehensive review of existing scientific literature reveals a significant gap in the

knowledge regarding the specific therapeutic targets and biological activities of Chlorantholide
C. While this sesquiterpenoid has been identified as a chemical constituent of plants such as

Chloranthus japonicus, detailed pharmacological studies elucidating its mechanism of action,

potential therapeutic applications, and associated quantitative data are not available in the

public domain.

This guide, therefore, serves to summarize the current state of knowledge, highlighting the

absence of specific data for Chlorantholide C while providing context based on related

compounds and the plant sources from which it is derived.

Chemical Identity of Chlorantholide C
Chlorantholide C is a sesquiterpenoid lactone with the chemical formula C₁₅H₁₈O₃. Its

structure has been elucidated and is documented in chemical databases such as PubChem.

However, beyond its chemical characterization, biological data remains elusive.

Research on Plant Sources: Chloranthus japonicus
and Sarcandra glabra
Chlorantholide C has been isolated from medicinal plants of the Chloranthaceae family,

notably Chloranthus japonicus and Sarcandra glabra. These plants have a history of use in

traditional medicine and have been investigated for their pharmacological properties, which are
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attributed to a rich diversity of phytochemicals, including various sesquiterpenoids, flavonoids,

and phenolic acids.[1][2][3][4][5][6][7]

Studies on extracts and other isolated compounds from these plants have demonstrated a

range of biological activities, including:

Anti-inflammatory effects[1][3]

Anti-tumor properties[1][3]

Antibacterial and antiviral activities[1][3]

Antioxidant effects[1][3]

Neuroprotective properties[1]

It is plausible that Chlorantholide C may contribute to the overall pharmacological profile of

these plants. However, without direct experimental evidence, its specific role and therapeutic

potential remain speculative.

Data on Related Sesquiterpenoids
Research on other sesquiterpenoid lactones isolated from the same plant family, such as

Chloranthalactone B, has identified specific molecular targets and signaling pathways. For

instance, Chloranthalactone B has been shown to exert anti-inflammatory effects by targeting

specific pathways. While these findings for related compounds are valuable, it is crucial to note

that minor structural differences between molecules can lead to significant variations in their

biological activity and therapeutic targets. Therefore, extrapolating the therapeutic targets of

related compounds to Chlorantholide C is not scientifically rigorous.

Absence of Quantitative Data and Experimental
Protocols
A thorough search of scientific literature did not yield any quantitative data, such as IC₅₀ or

EC₅₀ values, that would be essential for evaluating the potency and efficacy of Chlorantholide
C against any potential therapeutic target. Similarly, detailed experimental protocols for assays

involving Chlorantholide C are not available.
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Future Research Directions
The lack of data on the therapeutic targets of Chlorantholide C represents a clear research

opportunity. Future investigations should focus on:

In vitro screening: Testing Chlorantholide C against a panel of cancer cell lines and in

various inflammatory assay models to identify potential anti-cancer and anti-inflammatory

activities.

Target identification studies: Employing techniques such as affinity chromatography,

proteomics, and molecular docking to identify the specific protein targets of Chlorantholide
C.

Mechanism of action studies: Once potential targets are identified, further experiments would

be necessary to elucidate the downstream signaling pathways affected by Chlorantholide
C.

In vivo studies: Evaluating the efficacy and safety of Chlorantholide C in animal models of

relevant diseases.

Conclusion
At present, there is a notable absence of scientific literature detailing the therapeutic targets of

Chlorantholide C. While the compound has been identified and its plant sources are known to

possess various medicinal properties, specific biological data for Chlorantholide C is lacking.

The scientific community awaits further research to uncover the potential therapeutic

applications of this natural product. Therefore, the creation of an in-depth technical guide with

quantitative data, experimental protocols, and signaling pathway diagrams for Chlorantholide
C is not feasible at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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